![molecular formula C9H9F3O B1380851 [4-(2,2,2-Trifluoroethyl)phenyl]methanol CAS No. 1108151-49-0](/img/structure/B1380851.png)
[4-(2,2,2-Trifluoroethyl)phenyl]methanol
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Overview
Description
“[4-(2,2,2-Trifluoroethyl)phenyl]methanol” is a chemical compound with the CAS Number: 1108151-49-0 . It has a molecular weight of 190.17 . The IUPAC name for this compound is (4-(2,2,2-trifluoroethyl)phenyl)methanol .
Molecular Structure Analysis
The InChI code for “[4-(2,2,2-Trifluoroethyl)phenyl]methanol” is 1S/C9H9F3O/c10-9(11,12)5-7-1-3-8(6-13)4-2-7/h1-4,13H,5-6H2 . This code provides a specific description of the molecular structure of the compound.
Physical And Chemical Properties Analysis
“[4-(2,2,2-Trifluoroethyl)phenyl]methanol” is a powder that is stored at room temperature . The compound has a molecular weight of 190.17 .
Scientific Research Applications
Synthesis of Trifluoroethyl Fatty Acid Esters
Trifluoroethyl compounds have been used in the synthesis of fatty acid esters, which are important for studying the electrostatic properties of monolayers at air-water interfaces .
Crystal Structure Analysis
Compounds with trifluoroethyl groups are often used in crystallography to determine the structure of complex molecules .
Pharmaceutical Intermediate Synthesis
Trifluoroethyl-containing compounds serve as intermediates in the synthesis of various pharmaceuticals .
Safety and Hazards
The safety information for “[4-(2,2,2-Trifluoroethyl)phenyl]methanol” indicates that it is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
The primary target of [4-(2,2,2-Trifluoroethyl)phenyl]methanol is Tyrosine–tRNA ligase, cytoplasmic . This enzyme plays a crucial role in protein synthesis by attaching the amino acid tyrosine to the appropriate tRNA molecule.
Mode of Action
It is likely that the compound interacts with the active site of the enzyme, potentially altering its function .
Biochemical Pathways
Given its target, it is plausible that it impacts the protein synthesis pathway, specifically the process of trna aminoacylation .
Pharmacokinetics
These properties play a significant role in determining the compound’s bioavailability .
Result of Action
Given its target, it is likely that the compound affects protein synthesis, potentially leading to changes in cellular function .
properties
IUPAC Name |
[4-(2,2,2-trifluoroethyl)phenyl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O/c10-9(11,12)5-7-1-3-8(6-13)4-2-7/h1-4,13H,5-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEJVXOLAPROZSH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(F)(F)F)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1108151-49-0 |
Source
|
Record name | [4-(2,2,2-trifluoroethyl)phenyl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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